Cas no 107089-80-5 (4H-1,2,4-Benzothiadiazine,4-ethyl-3-hydrazinyl-, 1,1-dioxide)

• Product Name: 4H-1,2,4-Benzothiadiazine,4-ethyl-3-hydrazinyl-, 1,1-dioxide
• CAS No: 107089-80-5
• MF: C₉H₁₂N₄O₂S
• MW: 240.282179832458
• CID: 163405
• PubChem ID: 341510
• Update Time: 2025-04-19

4H-1,2,4-Benzothiadiazine,4-ethyl-3-hydrazinyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Benzothiadiazine,4-ethyl-3-hydrazinyl-, 1,1-dioxide
• (4-ethyl-1,1-dioxo-1λ⁶,2,4-benzothiadiazin-3-yl)hydrazine
• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-ethyl-, hydrazone, 1,1-dioxide
• 3-hydrazino-4-ethyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
• 4-Ethyl-2H-1,2,4-benzothiadiazin-3(4H)-one hydrazone 1,1-dioxide
• 4-Ethyl-3-hydrazino-4H-1,2,4-benzothiadiazine 1,1-dioxide
• AC1L7U56
• BRN 5555448
• LS-40456
• NCI60_003490
• NSC373859
• 107089-80-5
• (4-ethyl-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-yl)hydrazine
• NSC-373859
• DTXSID10147899
• CHEMBL1998681

• Inchi： 1S/C9H12N4O2S/c1-2-13-7-5-3-4-6-8(7)16(14,15)12-9(13)11-10/h3-6H,2,10H2,1H3,(H,11,12)
• InChI Key： DFOFKVOURVXSFW-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(NN)=N1)CC)(=O)=O

Computed Properties

• Exact Mass: 240.06826
• Monoisotopic Mass: 240.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 437.4°Cat760mmHg
• Flash Point: 218.3°C
• Refractive Index: 1.697
• PSA: 87.79
• LogP: 2.20940